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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einleitung

Eisen ist ein lebenswichtiger Mikronahrstoff fir Saugetierzellen und spielt eine entscheidende
Rolle bei einer Vielzahl von zellularen Prozessen, einschlie3lich Sauerstofftransport, DNA-
Synthese und zellularer Atmung.[1] Die Aufnahme und der Metabolismus von Eisen werden
streng reguliert, um eine ausreichende Versorgung sicherzustellen und gleichzeitig die mit
einem Eiseniiberschuss verbundene Toxizitat zu verhindern. Eisenlactat, ein Eisensalz der
Milchsaure, wird als Eisenerganzungsmittel verwendet, und das Verstandnis seiner zellularen
Aufnahme ist fur die Optimierung seiner therapeutischen Verwendung von entscheidender
Bedeutung. Dieser Leitfaden bietet einen detaillierten technischen Uberblick tiber die
Kernmechanismen der Eisenlactataufnahme in Saugetierzellen, einschliel3lich der beteiligten
Haupttransporter, der regulatorischen Signalwege und detaillierter experimenteller Protokolle
zur Untersuchung dieser Prozesse.

Mechanismen der Eisenlactat-Aufnahme

Die vorherrschende Hypothese zur Aufnahme von Eisenlactat legt nahe, dass die Verbindung
im extrazellularen Milieu in zweiwertiges Eisen (Fe2*) und Lactationen dissoziiert. Das
freigesetzte Fe2* wird dann Uber etablierte Wege fir Nicht-Transferrin-gebundenes Eisen
(NTBI) in die Zelle transportiert.
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Die zentrale Rolle des Divalenten Metalltransporters 1
(DMT1)

Der primare Transporter, der fir die Aufnahme von Fe2* in Saugetierzellen verantwortlich ist, ist
der Divalente Metalltransporter 1 (DMT1), auch bekannt als SLC11A2.[2][3][4][5] DMT1 ist ein
integrales Membranprotein, das den kotransport von Fe2* und Protonen Uber die Zellmembran
vermittelt.[6] Studien an Caco-2-Zellen, einer etablierten In-vitro-Modelllinie fir menschliche
Darmepithelzellen, haben gezeigt, dass diese Zellen eine groRere Fahigkeit haben, Eisen aus
Eisenlactat im Vergleich zu anderen Metall-Lactaten und mit Citrat komplexiertem Eisen zu
importieren.[7] Obwohl spezifische kinetische Daten fir Eisenlactat rar sind, deuten Studien
mit anderen Eisenverbindungen in Caco-2-Zellen darauf hin, dass die Aufnahme von Fe2*
durch DMT1 ein sattigbarer Prozess ist.[8]

Intrazellularer Eisentransport und -metabolismus

Nach dem Eintritt in das Zytosol gelangt das Eisen in den labilen Eisenpool (LIP), wo es von
intrazellularen Chaperonen gebunden wird, um seine Reaktivitat zu steuern und es zu seinen
Bestimmungsorten zu transportieren.[9] Das Eisen kann dann fiir verschiedene zellulare
Prozesse verwendet werden, wie z. B. die Synthese von Ham- und Eisen-Schwefel-Clustern in
den Mitochondrien, oder es kann in Ferritin, dem primaren Eisenspeicherprotein, gespeichert
werden.[2][9]

Quantitative Daten zur Eisenaufnahme

Obwohl spezifische kinetische Parameter (Km, Vmax) fur die Aufnahme von Eisenlactat in der
wissenschaftlichen Literatur nicht umfassend dokumentiert sind, konnen wir Daten aus Studien
mit anderen Eisenformen in relevanten Zellmodellen wie Caco-2 zusammenstellen, um einen
vergleichenden Uberblick zu geben.

Tabelle 1: Vergleichende Eisenaufnahme in Caco-2-Zellen
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Anmerkung: Die Daten fur Eisenlactat sind qualitativ. Quantitative kinetische Studien, die Km
und Vmax fur die Eisenlactataufnahme durch DMT1 bestimmen, sind erforderlich, um die
Kinetik vollstandig zu verstehen.

Sighalwege und Regulierung

Die Aufnahme und der Metabolismus von Eisen werden durch ein komplexes Netzwerk von
Signalwegen auf zellularer und systemischer Ebene streng reguliert.

Das IRP/IRE-System: Zelluldre Eisen-Homoostase
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Auf zellularer Ebene wird die Eisenhomdostase hauptsachlich durch das Eisen-regulatorische
Protein (IRP)/Eisen-responsive Element (IRE)-System gesteuert.[1][2] Bei Eisenmangel binden
IRPs an IREs in den mRNAs von Proteinen, die am Eisenstoffwechsel beteiligt sind.[13] Dies
fuhrt zu einer erhdhten Translation des Transferrin-Rezeptors 1 (TfR1) und des DMT1, was die
Eisenaufnahme férdert, und zu einer verringerten Translation von Ferritin, was die
Eisenspeicherung reduziert.[3]

Lactat-vermittelte Regulierung

Jiingste Forschungen haben eine Rolle fur Lactat bei der Regulierung der systemischen
Eisenhomdoostase aufgedeckt. Es wurde gezeigt, dass Lactat die Expression von Hepcidin,
dem wichtigsten zirkulierenden Regulator des Eisenstoffwechsels, erhdht.[11][14] Lactat bindet
an die l6sliche Adenylylcyclase (SAC) und aktiviert diese, was zu einem Anstieg des zyklischen
AMP (cAMP) und einer verstarkten Signalibertragung Giber den BMP-Signalweg (Bone
Morphogenetic Protein) fuhrt, was wiederum die Hepcidin-Expression stimuliert.[11][14]
Hepcidin induziert dann den Abbau von Ferroportin, dem einzigen bekannten Eisen-Efflux-
Transporter, und reduziert so die Eisenfreisetzung aus den Zellen in den Kreislauf.[14]

Visualisierung von Signalwegen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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